3-(4-Bromophenyl)-1,2-thiazole-5-carbaldehyde

• IUPAC Name: 3-(4-bromophenyl)-1,2-thiazole-5-carbaldehyde
• InChI: InChI=1S/C10H6BrNOS/c11-8-3-1-7(2-4-8)10-5-9(6-13)14-12-10/h1-6H
• InChI Key: FRPVDGUEYQNQJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NSC(=C2)C=O)Br
• Molecular Formula: C10H6BrNOS
• Molecular Weight: 268.13 g/mol

Description

The compound “3-(4-Bromophenyl)-1,2-thiazole-5-carbaldehyde” is likely to be a heterocyclic compound due to the presence of a thiazole ring, which is a ring structure containing both sulfur and nitrogen. The compound also contains a bromophenyl group, which is a phenyl ring (a variant of benzene) with a bromine atom attached, and a carbaldehyde group, which is a form of aldehyde.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or through the use of a Suzuki-Miyaura cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography are often used to determine the structure of similar compounds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom on the phenyl ring, the nitrogen and sulfur atoms in the thiazole ring, and the aldehyde group. These groups are often sites of reactivity in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase the compound’s density and boiling point compared to similar compounds without a halogen.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were to be used as a drug, the mechanism of action would describe how the compound interacts with biological systems to produce its effects.

Safety and Hazards

As with any chemical compound, handling “3-(4-Bromophenyl)-1,2-thiazole-5-carbaldehyde” would require appropriate safety measures. Based on its functional groups, it could potentially pose hazards such as skin and eye irritation, and respiratory discomfort.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as medicine or materials science. Its properties could make it useful in the synthesis of other compounds, or as a building block in larger molecular structures.